Cas no 2680891-30-7 (1-Benzyl-4-(2,2,2-trifluoroacetamido)pyrrolidine-3-carboxylic acid)

• Product Name: 1-Benzyl-4-(2,2,2-trifluoroacetamido)pyrrolidine-3-carboxylic acid
• CAS No: 2680891-30-7
• MF: C₁₄H₁₅F₃N₂O₃
• MW: 316.275714159012
• CID: 5636858
• PubChem ID: 165938250
• Update Time: 2025-10-23

1-Benzyl-4-(2,2,2-trifluoroacetamido)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-(2,2,2-trifluoroacetamido)pyrrolidine-3-carboxylic acid
• EN300-28293187
• 2680891-30-7
• 1-Benzyl-4-(2,2,2-trifluoroacetamido)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H15F3N2O3/c15-14(16,17)13(22)18-11-8-19(7-10(11)12(20)21)6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,18,22)(H,20,21)
• InChI Key： UEVWQRFMKVCCAP-UHFFFAOYSA-N
• SMILES： FC(C(NC1CN(CC2C=CC=CC=2)CC1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 316.10347683g/mol
• Monoisotopic Mass: 316.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-Benzyl-4-(2,2,2-trifluoroacetamido)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-Benzyl-4-(2,2,2-trifluoroacetamido)pyrrolidine-3-carboxylic acid (CAS No. 2680891-30-7)

1-Benzyl-4-(2,2,2-trifluoroacetamido)pyrrolidine-3-carboxylic acid (CAS No. 2680891-30-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The compound combines a pyrrolidine core with a benzyl group and a trifluoroacetamido moiety, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in protease inhibition and peptide mimetics, aligning with current trends in targeted therapy development.

The trifluoroacetamido group in this compound enhances its metabolic stability, a critical factor in the design of bioactive molecules. This property is frequently searched by chemists exploring fluorinated building blocks for improved pharmacokinetics. Recent studies highlight the growing demand for fluorine-containing compounds in medicinal chemistry, as they often exhibit enhanced binding affinity and membrane permeability. The carboxylic acid functionality further allows for derivatization, enabling its use in peptide coupling reactions or as a precursor for metal-chelating ligands.

From a synthetic perspective, 1-Benzyl-4-(2,2,2-trifluoroacetamido)pyrrolidine-3-carboxylic acid serves as a valuable scaffold for constructing chiral auxiliaries and asymmetric catalysts. Its pyrrolidine-3-carboxylic acid backbone is structurally analogous to proline derivatives, which are widely investigated for their role in organocatalysis. This connection addresses frequent search queries about "proline-like catalysts" and "rigid amino acid analogs" in organic synthesis forums.

The compound's CAS No. 2680891-30-7 has seen increased visibility in patent literature, particularly in applications related to neurological targets and GPCR modulators. This aligns with industry focus on CNS drug development, a hot topic in 2023-2024 pharmaceutical reports. Analytical chemists often search for its HPLC purification methods and spectroscopic characterization data, reflecting the practical challenges in handling such multifunctional molecules.

In material science, the benzyl-protected pyrrolidine structure offers possibilities for designing ionic liquids or polymeric matrices with tailored properties. The trifluoromethyl group contributes to thermal stability and lipophilicity – key parameters searched by researchers working on advanced functional materials. These applications demonstrate how this compound bridges pharmaceutical and material science domains.

Quality control aspects of CAS 2680891-30-7 frequently appear in analytical chemistry discussions, particularly regarding chiral purity determination and residual solvent analysis. The compound's zwitterionic character at physiological pH makes it relevant to ongoing investigations into blood-brain barrier penetration – a trending topic in drug delivery optimization. These technical dimensions address common search queries from medicinal chemists.

The synthesis of 1-Benzyl-4-(2,2,2-trifluoroacetamido)pyrrolidine-3-carboxylic acid typically involves stereoselective amination and carboxylation steps, processes that generate significant interest in synthetic methodology communities. Recent publications have explored enzymatic resolution approaches to obtain enantiopure material, connecting to popular searches about "green chemistry in heterocycle synthesis". These developments position the compound as a case study in sustainable pharmaceutical manufacturing.

From a commercial perspective, suppliers often highlight this compound's role as a custom synthesis intermediate for orphan drug development programs. The presence of both hydrogen bond donor and acceptor sites makes it valuable for molecular docking studies, particularly in virtual screening workflows that dominate current computational drug discovery practices. This application responds to frequent queries about "privileged scaffolds for lead generation".

Stability studies of 2680891-30-7 under various conditions (pH, temperature, light exposure) represent another area of practical interest, especially for formulators searching "accelerated degradation testing protocols". The compound's crystalline properties and solubility profile are frequently documented in technical datasheets, addressing common questions from process chemists optimizing scale-up procedures.

Emerging research directions include exploring the metabolite profiling of this compound and its derivatives, tapping into the growing field of ADME prediction using advanced mass spectrometry techniques. Such applications resonate with searches about "LC-MS analysis of fluorinated compounds" and "in silico metabolite identification". These cutting-edge applications demonstrate the compound's relevance in modern analytical workflows.